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Compound of Interest

Compound Name: CBL0137

Cat. No.: B606513 Get Quote

Essential Safety and Handling Guide for
CBL0137
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CBL0137. The following procedural guidance is

designed to ensure the safe handling, storage, and disposal of this compound.

1. Hazard Identification and Precautionary Measures

While CBL0137 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it should be handled with care as its full toxicological properties

may not be fully known.[1] It is intended for research use only and is not for human or

veterinary diagnostic or therapeutic use.[1][2]

Core Safety Principles:

Avoid Contact: Do not ingest, inhale, or allow the compound to come into contact with eyes,

skin, or clothing.[2]

Thorough Washing: Always wash hands and exposed skin thoroughly after handling.[2]

Authorized Personnel: Only trained personnel familiar with the potential hazards should

handle this compound.
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2. Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling

CBL0137:

Eye Protection: Use chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).

Body Protection: A standard laboratory coat is required.

Respiratory Protection: If working with the solid form where dust may be generated, use a

NIOSH-approved respirator.

3. Handling and Storage Procedures

CBL0137 is a crystalline solid that requires specific handling and storage conditions to

maintain its stability and integrity.[2]

Receiving and Storage:

Initial Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage Temperature: Store the solid compound at -20°C for long-term stability of at least

four years.[2][3]

Stock Solution Storage:

Store stock solutions in DMSO at -80°C for up to 6 months or at -20°C for up to 1 month.

[4]

Aqueous solutions are not recommended for storage for more than one day.[2]

Preparation of Solutions:

Work Area: All handling of the solid compound and preparation of stock solutions should be

performed in a well-ventilated area, preferably a chemical fume hood.
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Dissolving the Compound: CBL0137 is soluble in organic solvents such as ethanol, DMSO,

and dimethylformamide (DMF).[2]

To prepare a stock solution, dissolve the crystalline solid in the solvent of choice. It is

recommended to purge the solvent with an inert gas before use.[2]

Aqueous Solutions: For aqueous buffers, first dissolve CBL0137 in DMF and then dilute with

the aqueous buffer.[2]

Quantitative Data for Solution Preparation

Solvent Solubility

Ethanol ~2 mg/mL

DMSO ~5 mg/mL

Dimethylformamide (DMF) ~5 mg/mL

1:1 Solution of DMF:PBS (pH 7.2) ~0.5 mg/mL

Data sourced from Cayman Chemical product information sheet.[2]

4. Emergency Procedures

In the event of an emergency, follow these procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and immediately wash the affected area with

soap and water. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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Spills:

Evacuate the area.

Wear appropriate PPE.

For small spills of the solid, carefully sweep up the material to avoid generating dust and

place it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

5. Disposal Plan

Dispose of CBL0137 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Waste Classification: While not classified as hazardous by GHS, it is prudent to treat waste

as chemical waste.

Containerization: Collect waste CBL0137 and contaminated materials (e.g., gloves, pipette

tips, absorbent materials) in a clearly labeled, sealed container.

Disposal Route: Do not dispose of down the drain.[1] Contact your institution's environmental

health and safety (EHS) office for guidance on proper disposal procedures for chemical

waste.

Experimental Workflow for Handling CBL0137
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Workflow for Safe Handling of CBL0137
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Caption: A flowchart outlining the procedural steps for the safe handling of CBL0137.
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Emergency Response Logic

Emergency Response for CBL0137 Exposure
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Caption: Decision tree for immediate actions following an exposure to CBL0137.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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